magnesium;1,3-dimethylbenzene-5-ide;chloride

• CAS No.: 122891-11-6
• Molecular Formula: C8H9ClMg
• Molecular Weight: 164.91 g/mol
• IUPAC Name: magnesium;1,3-dimethylbenzene-5-ide;chloride
• InChI: InChI=1S/C8H9.ClH.Mg/c1-7-4-3-5-8(2)6-7;;/h4-6H,1-2H3;1H;/q-1;;+2/p-1
• InChI Key: LNDSCZBVSXYLPU-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC(=C[C-]=C1)C.[Mg+2].[Cl-]

Description

Magnesium;1,3-dimethylbenzene-5-ide;chloride is an organometallic compound that features a magnesium ion coordinated to a 1,3-dimethylbenzene-5-ide ligand and a chloride ion

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of magnesium;1,3-dimethylbenzene-5-ide;chloride typically involves the reaction of 1,3-dimethylbenzene with a magnesium source, such as magnesium turnings, in the presence of a halogenating agent like chlorine. The reaction is usually carried out in an inert atmosphere to prevent oxidation and moisture interference. The general reaction can be represented as follows:

$$\text{1,3-dimethylbenzene} + \text{Mg} + \text{Cl}_2 \rightarrow \text{this compound}$$1,3-dimethylbenzene+Mg+Cl2​→this compound

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The process would include the careful control of reaction parameters such as temperature, pressure, and reactant concentrations to optimize the production efficiency.

Chemical Reactions Analysis

Types of Reactions

Magnesium;1,3-dimethylbenzene-5-ide;chloride undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced under specific conditions to yield different products.

Substitution: The chloride ion can be substituted with other nucleophiles in the presence of suitable reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include oxygen or peroxides.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) can be used.

Substitution: Nucleophiles like hydroxide ions (OH-) or alkoxides (RO-) are often employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding benzoic acid derivatives, while substitution reactions can produce various substituted benzene compounds.

Scientific Research Applications

Magnesium;1,3-dimethylbenzene-5-ide;chloride has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of carbon-carbon bonds.

Biology: The compound can be used in studies involving the interaction of organometallic compounds with biological molecules.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which magnesium;1,3-dimethylbenzene-5-ide;chloride exerts its effects involves the coordination of the magnesium ion with the 1,3-dimethylbenzene-5-ide ligand. This coordination facilitates various chemical reactions by stabilizing reactive intermediates and providing a favorable environment for the reaction to proceed. The molecular targets and pathways involved depend on the specific application and reaction conditions.

Comparison with Similar Compounds

Similar Compounds

• Magnesium;1,4-dimethylbenzene-5-ide;chloride
• Magnesium;1,2-dimethylbenzene-5-ide;chloride
• Magnesium;1,3-dimethylbenzene-4-ide;chloride

Uniqueness

Magnesium;1,3-dimethylbenzene-5-ide;chloride is unique due to the specific positioning of the methyl groups on the benzene ring, which influences its reactivity and interaction with other molecules. This unique structure allows for distinct chemical behavior compared to its isomers and other similar compounds.